Cas no 1488547-64-3 (3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1488547-64-3
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 5701628
• PubChem ID: 65945584
• Update Time: 2023-10-14

3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-chloro-4-fluoro-α-hydroxy-
• EN300-1451928
• 3-(2-chloro-4-fluorophenyl)-2-hydroxypropanoic acid
• CS-0344905
• SY338880
• 3-(2-chloro-4-fluorophenyl)-2-hydroxypropanoicacid
• AKOS015287412
• 1488547-64-3
• MFCD20868630
• 3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H8ClFO3/c10-7-4-6(11)2-1-5(7)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChI Key： QWZNGYHCOSNMNM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1Cl)C(O)C(=O)O

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 361.2±37.0 °C(Predicted)
• pka: 3.66±0.12(Predicted)